Cas no 2679828-50-1 ((2R)-2-benzylazetidin-3-one)

(2R)-2-benzylazetidin-3-one is a chiral azetidinone derivative characterized by a four-membered β-lactam ring with a benzyl substituent at the (2R)-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of β-lactam antibiotics and other pharmacologically active molecules. The strained ring structure enhances reactivity, enabling selective ring-opening or functionalization reactions. Its stereochemical purity (R-configuration) is critical for applications requiring enantioselective synthesis. The benzyl group offers additional versatility for further modifications via hydrogenolysis or cross-coupling. This compound is typically handled under inert conditions due to the sensitivity of the β-lactam ring to hydrolysis. Suitable for research in medicinal chemistry and asymmetric synthesis.
(2R)-2-benzylazetidin-3-one structure
(2R)-2-benzylazetidin-3-one structure
Product Name:(2R)-2-benzylazetidin-3-one
CAS No:2679828-50-1
MF:C10H11NO
MW:161.200442552567
CID:5643214
PubChem ID:165916655
Update Time:2025-10-31

(2R)-2-benzylazetidin-3-one Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-benzylazetidin-3-one
    • EN300-28270875
    • 2679828-50-1
    • Inchi: 1S/C10H11NO/c12-10-7-11-9(10)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m1/s1
    • InChI Key: KITDMCSEAAPRHV-SECBINFHSA-N
    • SMILES: O=C1CN[C@@H]1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

(2R)-2-benzylazetidin-3-one Pricemore >>

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Additional information on (2R)-2-benzylazetidin-3-one

Introduction to (2R)-2-benzylazetidin-3-one (CAS No: 2679828-50-1)

(2R)-2-benzylazetidin-3-one, identified by the Chemical Abstracts Service Number (CAS No) 2679828-50-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its azetidinone core structure, has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The stereochemistry of this compound, specifically the (2R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The benzylazetidin-3-one scaffold is a versatile pharmacophore that has been extensively explored in the design of various therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling the creation of derivatives with tailored properties. In recent years, there has been a growing interest in harnessing the unique structural features of (2R)-2-benzylazetidin-3-one for the development of novel drugs targeting a wide range of diseases.

One of the most compelling aspects of (2R)-2-benzylazetidin-3-one is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel intermediates that exhibit potent pharmacological effects. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties. These findings underscore the importance of (2R)-2-benzylazetidin-3-one as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of (2R)-2-benzylazetidin-3-one. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for rational drug design. These simulations have helped researchers predict binding affinities and optimize molecular structures for improved efficacy. The integration of computational methods with experimental approaches has accelerated the discovery process, making (2R)-2-benzylazetidin-3-one an even more attractive candidate for drug development.

The pharmaceutical industry has also shown interest in (2R)-2-benzylazetidin-3-one due to its potential as a lead compound for treating neurological disorders. Preliminary studies suggest that derivatives of this molecule may interact with specific neurotransmitter receptors, offering new avenues for therapeutic intervention. The stereochemical purity of (R)-configuration is particularly critical in these applications, as it ensures optimal biological activity and reduced side effects.

In addition to its therapeutic potential, (2R)-2-benzylazetidin-3-one has been explored for its role in chemical biology research. Its unique structure allows researchers to investigate fundamental biological processes at a molecular level. By studying how this compound interacts with enzymes and other biomolecules, scientists can gain insights into disease mechanisms and develop more effective treatments.

The synthesis of (2R)-2-benzylazetidin-3-one presents both challenges and opportunities. While traditional synthetic routes have been well-established, there is ongoing research to develop more efficient and sustainable methods. Green chemistry principles are being applied to minimize waste and reduce environmental impact, aligning with global efforts to promote sustainable pharmaceutical practices.

Future directions in the study of (2R)-2-benzylazetidin-3-one include exploring its potential in combination therapies and personalized medicine. By understanding how this compound interacts with individual genetic profiles, researchers can tailor treatments to specific patient populations, enhancing therapeutic outcomes. The integration of genomics and pharmacology is expected to unlock new possibilities for leveraging compounds like (2R)-2-benzylazetidin-3-one in precision medicine.

In conclusion, (2R)-2-benzylazetidin-3-one (CAS No: 2679828-50-1) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in computational and experimental methodologies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and potential applications, (2R)-benzylazetidin-3-one is poised to play an increasingly significant role in addressing global health challenges.

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